N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide

• IUPAC Name: N-(2-propanoyl-3,4-dihydro-1H-isoquinolin-7-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H18N2O2S/c1-2-16(20)19-8-7-12-5-6-14(10-13(12)11-19)18-17(21)15-4-3-9-22-15/h3-6,9-10H,2,7-8,11H2,1H3,(H,18,21)
• InChI Key: KNDWDGFOANCGJK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol
• CAS No.: 955707-35-4

Description

“N-(2-propionyl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-carboxamide” is a compound that falls under the class of 1,2,3,4-tetrahydroisoquinolines (THIQ) analogs. THIQ analogs are a large group of natural products that exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have extensively studied the synthesis of tetrahydroisoquinoline derivatives due to their relevance in pharmacological research. For instance, the synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones incorporates pharmacophoric substituents of interest (Kandinska, Kozekov, & Palamareva, 2006). Another study focused on the synthesis of tetrahydroisoquinolines with potential applications in exploring their biological activities (Stoyanova, Kozekov, & Palamareva, 2003).

Novel Synthetic Routes

Innovative synthetic routes for creating complex heterocyclic structures are critical for the development of new pharmaceutical agents. The use of cyanoselenoacetamide for the synthesis of propane-bis(thioamide), leading to thiazoles and tetrahydroisoquinoline derivatives, showcases a method for producing compounds with potential pharmacological properties (Dyachenko & Vovk, 2013).

Pharmacological Interest

The research also extends to the pharmacological implications of synthesized compounds. For example, the study of 2-(3,3-dimethyl-3,4-dihydroisoquinol-1-yl)propanoic acid amides revealed their influence on blood coagulation, highlighting the hemostatic properties of these compounds (Limanskii et al., 2009).

Structural and Chemical Analysis

Structural elucidation and chemical analysis play a crucial role in understanding the properties and potential applications of these compounds. Studies like the structural analysis of 3-chloro-N-(8′-quinolyl)benzo[b]thiophene-2-carboxamide provide insights into the molecular architecture and interaction potential of such molecules (Abbasi et al., 2011).